![molecular formula C26H19NO4S B281053 N-(7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-1-naphthalenesulfonamide](/img/structure/B281053.png)
N-(7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-1-naphthalenesulfonamide
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Overview
Description
N-(7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-1-naphthalenesulfonamide, also known as OTNB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of N-(7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-1-naphthalenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer progression. This compound has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activation of NF-κB, a signaling pathway that is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of cell proliferation, and the suppression of tumor growth in animal models. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-1-naphthalenesulfonamide in lab experiments is its broad-spectrum anti-tumor activity. It has been found to be effective against various types of cancer cells, making it a promising candidate for further investigation. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-(7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-1-naphthalenesulfonamide. One area of focus is on the development of more effective methods for delivering this compound to cancer cells. Another area of research is on the identification of specific signaling pathways and enzymes that are targeted by this compound, which could lead to the development of more targeted cancer therapies. Additionally, further studies are needed to determine the potential side effects and toxicity of this compound in vivo.
Synthesis Methods
The synthesis of N-(7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-1-naphthalenesulfonamide involves several steps, including the condensation of 2-naphthol and 1-naphthalenesulfonyl chloride, followed by cyclization with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. The final product is obtained through purification and recrystallization.
Scientific Research Applications
N-(7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-1-naphthalenesulfonamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been found to have anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia.
Properties
Molecular Formula |
C26H19NO4S |
---|---|
Molecular Weight |
441.5 g/mol |
IUPAC Name |
N-(7-oxo-9,10-dihydro-8H-naphtho[1,2-b][1]benzofuran-5-yl)naphthalene-1-sulfonamide |
InChI |
InChI=1S/C26H19NO4S/c28-22-12-6-13-23-25(22)20-15-21(18-10-3-4-11-19(18)26(20)31-23)27-32(29,30)24-14-5-8-16-7-1-2-9-17(16)24/h1-5,7-11,14-15,27H,6,12-13H2 |
InChI Key |
YELUXQPWIMEQLP-UHFFFAOYSA-N |
SMILES |
C1CC2=C(C(=O)C1)C3=C(O2)C4=CC=CC=C4C(=C3)NS(=O)(=O)C5=CC=CC6=CC=CC=C65 |
Canonical SMILES |
C1CC2=C(C(=O)C1)C3=C(O2)C4=CC=CC=C4C(=C3)NS(=O)(=O)C5=CC=CC6=CC=CC=C65 |
Origin of Product |
United States |
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